Cas no 1805596-79-5 (4-Amino-2-(trifluoromethyl)pyridine-3-acetic acid)

• Product Name: 4-Amino-2-(trifluoromethyl)pyridine-3-acetic acid
• CAS No: 1805596-79-5
• MF: C₈H₇F₃N₂O₂
• MW: 220.148592233658
• CID: 4803343
• Update Time: 2025-10-29

4-Amino-2-(trifluoromethyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(trifluoromethyl)pyridine-3-acetic acid

• Inchi： 1S/C8H7F3N2O2/c9-8(10,11)7-4(3-6(14)15)5(12)1-2-13-7/h1-2H,3H2,(H2,12,13)(H,14,15)
• InChI Key： KZLHCCTVVAYARH-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=CN=1)N)CC(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 245
• XLogP3: 0.6
• Topological Polar Surface Area: 76.2

Additional information on 4-Amino-2-(trifluoromethyl)pyridine-3-acetic acid

Introduction to 4-Amino-2-(trifluoromethyl)pyridine-3-acetic Acid (CAS No. 1805596-79-5)

4-Amino-2-(trifluoromethyl)pyridine-3-acetic acid, identified by the chemical compound code CAS No. 1805596-79-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyridine derivative class, characterized by its nitrogen-containing heterocyclic structure, which is further modified by the presence of an amino group, a trifluoromethyl substituent, and a carboxylic acid moiety. These structural features contribute to its unique chemical properties and make it a valuable intermediate in the synthesis of various biologically active molecules.

The significance of 4-amino-2-(trifluoromethyl)pyridine-3-acetic acid lies in its versatility as a building block for more complex pharmacophores. The trifluoromethyl group, in particular, is a well-known pharmacological moiety that enhances metabolic stability, lipophilicity, and binding affinity to biological targets. This feature has been extensively exploited in drug design to improve the efficacy and duration of action of therapeutic agents. The presence of both an amino group and a carboxylic acid group provides additional functional handles for further chemical modifications, enabling the synthesis of a wide range of derivatives with tailored biological activities.

In recent years, there has been growing interest in the development of novel treatments for various diseases, including cancer, infectious diseases, and inflammatory disorders. 4-Amino-2-(trifluoromethyl)pyridine-3-acetic acid has emerged as a key intermediate in the synthesis of small-molecule inhibitors targeting specific enzymatic or receptor pathways involved in these conditions. For instance, its structural framework has been leveraged in the design of kinase inhibitors, which play a crucial role in cancer therapy by inhibiting aberrant signaling pathways that drive tumor growth and progression.

One of the most compelling aspects of 4-amino-2-(trifluoromethyl)pyridine-3-acetic acid is its potential application in the development of next-generation antibiotics. The increasing prevalence of antibiotic-resistant bacteria has necessitated the discovery of new antimicrobial agents with novel mechanisms of action. Pyridine derivatives have shown promise in this regard, as they can interact with bacterial enzymes and cellular processes in unique ways. The trifluoromethyl group enhances the antimicrobial activity by improving binding interactions with bacterial targets, making it an attractive scaffold for antibiotic development.

Moreover, 4-amino-2-(trifluoromethyl)pyridine-3-acetic acid has found utility in the field of immunology. Researchers have utilized this compound to develop immunomodulatory agents that can modulate immune responses for therapeutic benefit. For example, it has been incorporated into molecules designed to inhibit inflammatory pathways or enhance vaccine efficacy. The ability to fine-tune the biological activity through structural modifications makes this compound a valuable tool for immunopharmacological research.

The synthetic pathways for 4-amino-2-(trifluoromethyl)pyridine-3-acetic acid are also worth mentioning. Given its importance as an intermediate, efficient synthetic routes have been developed to ensure high yields and purity. These methods often involve multi-step organic transformations, including nucleophilic substitution reactions, reduction processes, and carboxylation reactions. The use of advanced catalytic systems has further improved the efficiency and sustainability of these synthetic processes.

In conclusion, 4-amino-2-(trifluoromethyl)pyridine-3-acetic acid (CAS No. 1805596-79-5) represents a significant advancement in medicinal chemistry due to its versatile structural features and broad applicability in drug discovery. Its role as a key intermediate in synthesizing biologically active molecules underscores its importance in addressing various therapeutic challenges. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in the development of innovative pharmaceuticals.